Cas no 2028412-77-1 ({1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine
• CAS No: 2028412-77-1
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 5897345
• PubChem ID: 165506858
• Update Time: 2025-10-31

{1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine
• {1-[(1-methylpiperidin-3-yl)methyl]azetidin-2-yl}methanamine
• 2028412-77-1
• EN300-1280723

• Inchi： 1S/C11H23N3/c1-13-5-2-3-10(8-13)9-14-6-4-11(14)7-12/h10-11H,2-9,12H2,1H3
• InChI Key： KJTSAFNVOFFSNE-UHFFFAOYSA-N
• SMILES： N1(CCC1CN)CC1CN(C)CCC1

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.5Ų

Additional information on {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine

Introduction to {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine (CAS No. 2028412-77-1)

{1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2028412-77-1, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The intricate molecular architecture of this compound, featuring a combination of piperidine and azetidine rings, makes it a fascinating subject for further investigation and application in drug discovery.

The significance of {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine lies in its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the 1-methylpiperidin-3-yl moiety contributes to the compound's overall stability and reactivity, while the azetidine ring introduces a rigid framework that can enhance binding affinity to biological targets. This combination has been strategically explored in recent years to develop molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on identifying new scaffolds that can improve drug efficacy and reduce side effects. {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine has emerged as a key building block in this endeavor. Its unique structural features have been leveraged to design compounds that target various disease pathways, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological processes at the molecular level has made it a valuable asset in medicinal chemistry.

One of the most compelling aspects of {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine is its potential application in the development of next-generation therapeutics. Researchers have utilized this compound as a precursor in synthesizing novel inhibitors and agonists that exhibit high selectivity for specific biological targets. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes and receptors involved in pain signaling and neurodegeneration. These findings underscore the compound's versatility and its potential to contribute to significant advancements in therapeutic interventions.

The synthesis of {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as 1-methylpiperidine derivatives, which are then coupled with azetidine precursors under controlled conditions. The final step involves functional group transformations that yield the desired product with high purity and yield. These synthetic strategies have been refined over time to ensure reproducibility and scalability, making {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine accessible for further research and development.

From a pharmacological perspective, {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine has shown intriguing properties that warrant further exploration. Preclinical studies have indicated that derivatives of this compound exhibit promising activity against various disease models. For example, researchers have observed significant reductions in inflammation and pain responses when administering these derivatives to animal models. These results suggest that {1-(1-methylpiperidin-3-yl)methylazetidin-2-yl}methanamine could serve as a foundation for developing new treatments for chronic inflammatory diseases.

The future prospects of {1-(1-methylpiperidin-3-yl)methylazetidin}-2 -yl methanamine are vast and exciting. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling more efficient virtual screening and molecular design. This synergy between experimental chemistry and computational methods holds promise for uncovering novel therapeutic applications for {1-(methyl)piperidine}-methylene azetidine derivatives.

In conclusion, {1-(methyl)piperidine}-methylene azetidine represents a remarkable example of how structural innovation can drive advancements in drug discovery. Its unique combination of chemical features makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping the future of pharmaceutical innovation.